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Compound of Interest

Compound Name: (1S)-(+)-10-Camphorsulfonic acid

Cat. No.: B7805133 Get Quote

An In-depth Technical Guide to (1S)-(+)-10-Camphorsulfonic Acid: Structure,

Stereochemistry, and Applications

Introduction
(1S)-(+)-10-Camphorsulfonic acid, commonly abbreviated as (+)-CSA or 10-CSA, is a chiral

sulfonic acid derived from camphor.[1] It is a white, crystalline solid that is soluble in water and

various organic solvents.[1][2] As a relatively strong acid, it finds extensive use in organic

chemistry as a resolving agent for chiral amines and other cationic compounds, as well as an

acid catalyst in a variety of chemical transformations.[3][4][5] Its well-defined stereochemistry

and acidic properties make it an invaluable tool in asymmetric synthesis and the development

of chiral pharmaceuticals.[6] This guide provides a comprehensive overview of the structure,

stereochemistry, properties, and key applications of (1S)-(+)-10-Camphorsulfonic acid for

researchers and professionals in the fields of chemistry and drug development.

Structure and Stereochemistry
The systematic IUPAC name for (1S)-(+)-10-Camphorsulfonic acid is [(1S)-7,7-dimethyl-2-

oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid.[7] The molecule possesses a rigid bicyclic

camphor skeleton with a sulfonic acid group attached to the C10 methyl group.

The stereochemistry of (+)-CSA is defined by the chiral centers inherent in the camphor

framework. The "(1S)" designation in the name refers to the stereochemistry at the C1 position

of the bicyclic ring system. The "(+)" indicates that it is dextrorotatory, meaning it rotates the
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plane of polarized light to the right (clockwise). The absolute configuration of the (+)-

enantiomer has been confirmed as (1S,4R).[8][9]

Below is a diagram illustrating the relationship between camphor enantiomers and their

corresponding sulfonic acids.
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Caption: Stereochemical relationship between camphor and camphorsulfonic acid.

Physicochemical Properties
A summary of the key physicochemical properties of (1S)-(+)-10-Camphorsulfonic acid is

provided in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₆O₄S [7]

Molecular Weight 232.30 g/mol [7]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 196-200 °C (decomposes) [10]

Specific Rotation [α]20/D +19.9° (c=2 in H₂O)

Specific Rotation [α]20/D +21.5±1° (c=10% in H₂O) [2]

pKa 1.17 ± 0.50 (Predicted) [2]

Solubility
Soluble in water, moderately

soluble in chloroform
[2][10]

CAS Number 3144-16-9 [1]

Experimental Protocols
Synthesis of (1S)-(+)-10-Camphorsulfonic Acid
(1S)-(+)-10-Camphorsulfonic acid can be prepared by the sulfonation of (1S)-(+)-camphor.[2]

[10] A general procedure, adapted from established methods, is described below.[11]

Materials:

(1S)-(+)-Camphor

Concentrated Sulfuric Acid (H₂SO₄)

Acetic Anhydride ((CH₃CO)₂O)

Diethyl Ether

Procedure:
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A three-necked, round-bottomed flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer is charged with concentrated sulfuric acid.

The flask is cooled in an ice-salt bath.

Acetic anhydride is added dropwise to the sulfuric acid at a rate that maintains the

temperature below 20 °C.[11]

Once the addition is complete, powdered (1S)-(+)-camphor is added to the mixture.[11]

The mixture is stirred until the camphor is dissolved, and then allowed to stand for an

extended period (e.g., 36 hours) to allow for crystallization.[11]

The resulting solid is collected by suction filtration and washed with cold diethyl ether to

remove impurities.[11]

The product is dried in a vacuum desiccator to yield crystalline (1S)-(+)-10-
Camphorsulfonic acid.[11]

The workflow for this synthesis is illustrated in the following diagram.
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Caption: Workflow for the synthesis of (1S)-(+)-10-Camphorsulfonic acid.
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Application as a Resolving Agent
One of the primary applications of (1S)-(+)-10-Camphorsulfonic acid is in the resolution of

racemic mixtures of chiral amines. This process involves the formation of diastereomeric salts,

which can be separated by fractional crystallization.

General Protocol for Resolution of a Racemic Amine:

A solution of the racemic amine in a suitable solvent (e.g., ethanol, methanol, or acetone) is

prepared.

An equimolar amount of (1S)-(+)-10-Camphorsulfonic acid, dissolved in the same solvent,

is added to the amine solution.

The mixture is heated to ensure complete dissolution and then allowed to cool slowly to

induce crystallization of one of the diastereomeric salts.

The less soluble diastereomeric salt precipitates out of the solution and is collected by

filtration.

The collected salt is then treated with a base (e.g., NaOH or NH₄OH) to liberate the free

enantiomerically enriched amine.

The resolved amine is extracted into an organic solvent, and the solvent is evaporated to

yield the purified enantiomer.

The specific rotation of the resolved amine is measured to determine its enantiomeric purity.

The logical workflow for this resolution process is depicted below.
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Caption: Workflow for the resolution of a racemic amine using (+)-CSA.

Applications in Drug Development and Organic
Synthesis
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(1S)-(+)-10-Camphorsulfonic acid is a versatile reagent with several important applications in

the pharmaceutical industry and in broader organic synthesis:

Chiral Resolution: As detailed above, its most common use is as a resolving agent for

separating enantiomers of basic compounds, which is a critical step in the synthesis of many

chiral drugs.[5]

Asymmetric Catalysis: It can serve as a chiral Brønsted acid catalyst in enantioselective

reactions, such as Friedel-Crafts and Michael additions.[6]

Pharmaceutical Salts: It is used to form stable, crystalline salts of basic active

pharmaceutical ingredients (APIs), which can improve their handling, stability, and

bioavailability.[1] Examples include trimetaphan camsylate and lanabecestat camsylate.[1]

Synthesis of Heterocycles: It has been employed as an efficient organocatalyst for the

synthesis of biologically active heterocyclic compounds, such as benzoxanthenes, which

have shown potential antiviral properties.[4][12]

Chiral Dopant: It has been used as a chiral dopant to induce optical activity in polymers like

polyaniline.[2][10]

Conclusion
(1S)-(+)-10-Camphorsulfonic acid is a cornerstone chiral reagent in modern organic and

medicinal chemistry. Its rigid, well-defined stereostructure, combined with its acidic nature,

provides a powerful tool for the synthesis and purification of enantiomerically pure compounds.

From its fundamental role in chiral resolutions to its application as a catalyst and a component

of pharmaceutical formulations, (+)-CSA continues to be an indispensable molecule for

researchers and professionals dedicated to the advancement of drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7805133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

